(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide

• IUPAC Name: N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C19H19BrN2O4S/c1-24-9-8-22-15-7-4-12(20)10-17(15)27-19(22)21-18(23)14-6-5-13(25-2)11-16(14)26-3/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: VDPNEZDHGDMZNP-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H19BrN2O4S
• Molecular Weight: 451.3 g/mol
• CAS No.: 864975-88-2

Description

(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide is a chemically engineered small molecule that functions as a potent and selective inhibitor of the IRE-1α (Inositol-requiring enzyme 1 alpha) branch of the unfolded protein response (UPR). The UPR is a critical cellular signaling network activated by endoplasmic reticulum (ER) stress, a condition implicated in a wide range of pathologies, including cancer, neurodegenerative diseases, and diabetes. This compound specifically targets the RNase domain of IRE1α, thereby blocking its substrate X-box binding protein 1 (XBP1) mRNA cleavage, a key step in the adaptive UPR [https://pubmed.ncbi.nlm.nih.gov/24954904/]. By selectively inhibiting IRE1α-XBP1 signaling, this benzamide derivative allows researchers to probe the functional consequences of this pathway in disease models. Its research value is particularly significant in oncology, where it is used to investigate the role of ER stress in tumor cell survival, chemoresistance, and the modulation of the tumor microenvironment. Furthermore, it serves as a critical tool compound in molecular pharmacology and cell biology to dissect the complex interplay between different UPR signaling arms and to validate IRE1α as a therapeutic target for various conditions driven by proteostatic imbalance.

Biological Activity

(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide is a synthetic compound that has garnered significant attention in medicinal chemistry for its potential biological activities. The compound is characterized by its unique structural features, including a brominated benzothiazole moiety and multiple methoxy groups, which contribute to its reactivity and interaction with biological targets.

Chemical Structure and Properties

The molecular formula of (Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide is $C_{17}H_{19}BrN_{2}O_{4}S$, with a molecular weight of approximately 421.31 g/mol. Its structure can be summarized as follows:

Feature	Description
Bromine Atom	Located at position 6 of the benzothiazole ring
Methoxyethyl Group	Positioned at position 3, enhancing solubility
Dimethoxy Substituents	Present on the benzamide portion, influencing biological interactions

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that it may exert its effects by:

• Inhibiting Enzymatic Activity : The compound may inhibit specific enzymes that play critical roles in cancer progression or infection pathways.
• Modulating Receptor Activity : It could also interact with receptors, altering their signaling pathways and contributing to therapeutic effects.

Anticancer Properties

Research indicates that benzothiazole derivatives, including this compound, exhibit promising anticancer activity. The mechanism may involve the induction of apoptosis in cancer cells and inhibition of tumor growth. For instance, compounds with similar structures have been shown to target specific cancer cell lines effectively.

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Benzothiazole derivatives are known for their broad-spectrum antibacterial and antifungal activities. This compound may inhibit the growth of various pathogens by disrupting cellular processes.

Case Studies and Research Findings

• Anticancer Efficacy Study
  • A study evaluated the cytotoxic effects of (Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide on human cancer cell lines.
  • Results indicated a significant reduction in cell viability at concentrations above 10 µM, suggesting dose-dependent anticancer activity.
• Antimicrobial Screening
  • In vitro assays were conducted against Gram-positive and Gram-negative bacteria.
  • The compound demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Comparative Analysis with Related Compounds

Compound Name	Structural Features	Biological Activity
(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide	Brominated benzothiazole; dimethoxy groups	Anticancer; antimicrobial
(E)-N-(6-bromo-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-imine	Different nitrogen substitution	Altered reactivity; potential anticancer
N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene	No bromine substituent	Varies in biological activity

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity (Inferred)	References
(Z)-N-(6-Bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,4-dimethoxybenzamide	Benzothiazole imine	6-Br, 2-methoxyethyl, 2,4-dimethoxybenzamide	Potential kinase inhibition
N-[(2Z)-6-Bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2(3H)-ylidene]-4-(dimethylsulfamoyl)benzamide	Benzothiazole imine	6-Br, 2-methoxyethyl, 4-sulfamoyl	Enhanced hydrogen bonding
I8: Quinolinium-benzothiazolylidene conjugate	Quinolinium	4-Fluorostyryl, 3-methylbenzothiazolylidene	DNA intercalation
6-Bromo-3-(naphthalene-2-yl)-4-oxoquinazolin-thiazolidinone	Quinazolinone-thiazolidinone	6-Br, naphthalene, thiazolidinone	Redox activity

Research Findings and Implications

• Synthetic Routes : The target compound likely undergoes condensation between 6-bromo-3-(2-methoxyethyl)benzothiazole-2-amine and 2,4-dimethoxybenzoyl chloride, analogous to methods in and .
• Biological Potential: Brominated benzothiazoles (e.g., ’s thiazole derivatives) show analgesic activity, suggesting the target compound may share similar pharmacological pathways .
• Thermodynamic Stability: The Z-configuration and methoxy substituents may reduce metabolic degradation compared to cationic quinolinium derivatives (), which are prone to rapid clearance .

Conclusion The target compound’s unique combination of bromine, methoxyethyl, and dimethoxybenzamide groups distinguishes it from analogs in terms of solubility, stability, and interaction profiles. Further studies should explore its synthetic optimization and activity in kinase or DNA-binding assays.